Cas no 2248327-22-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-difluorophenyl)-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-difluorophenyl)-2-methylpropanoate
• CAS No: 2248327-22-0
• MF: C₁₈H₁₃F₂NO₄
• MW: 345.29693198204
• CID: 5866262
• PubChem ID: 165719400
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-difluorophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-difluorophenyl)-2-methylpropanoate
• 2248327-22-0
• EN300-6518152

• Inchi： 1S/C18H13F2NO4/c1-18(2,13-8-7-10(19)9-14(13)20)17(24)25-21-15(22)11-5-3-4-6-12(11)16(21)23/h3-9H,1-2H3
• InChI Key： OETNKLGLDNAKEU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C)C)F

Computed Properties

• Exact Mass: 345.08126422g/mol
• Monoisotopic Mass: 345.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-difluorophenyl)-2-methylpropanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-difluorophenyl)-2-methylpropanoate (CAS: 2248327-22-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-difluorophenyl)-2-methylpropanoate (CAS: 2248327-22-0) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoindole and difluorophenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activities, particularly in the context of anti-inflammatory and antimicrobial therapies.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-difluorophenyl)-2-methylpropanoate involves a multi-step process that includes the coupling of 2-(2,4-difluorophenyl)-2-methylpropanoic acid with an activated isoindole derivative. Optimization of this synthetic route has been a key focus, with recent advancements achieving higher yields and purity, which are critical for subsequent pharmacological evaluations. The compound's stability under various physiological conditions has also been investigated, revealing favorable profiles for further development.

In vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-difluorophenyl)-2-methylpropanoate exhibits significant inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs. Additionally, preliminary antimicrobial assays indicate activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), highlighting its dual therapeutic potential.

Pharmacokinetic studies in animal models have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicate good oral bioavailability and a favorable half-life, supporting its suitability for further preclinical development. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of ongoing research.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-difluorophenyl)-2-methylpropanoate represents a promising candidate for therapeutic development, with its anti-inflammatory and antimicrobial properties being of particular interest. Future research should focus on optimizing its pharmacological profile and exploring its mechanism of action in greater detail. The compound's unique chemical structure and biological activities position it as a valuable subject for further investigation in the field of chemical biology and drug discovery.